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Compound of Interest

Compound Name: Ethyl D-valinate hydrochloride

Cat. No.: B613183

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting point of Ethyl D-valinate
hydrochloride (CAS RN: 73913-64-1), a critical parameter for its identification, purity
assessment, and formulation development in the pharmaceutical industry. This document
outlines the reported melting point values, details a standardized experimental protocol for its
determination, and provides essential safety and handling information.

Introduction to Ethyl D-valinate hydrochloride

Ethyl D-valinate hydrochloride is the hydrochloride salt of the ethyl ester of D-valine, an
enantiomer of the essential amino acid L-valine. It serves as a valuable chiral building block in
the synthesis of various pharmaceutical compounds. Accurate determination of its physical
properties, such as the melting point, is fundamental for quality control and ensuring the
consistency of active pharmaceutical ingredients (APIs) and intermediates.

Melting Point Data of Ethyl valinate hydrochloride
Isomers

The melting point of Ethyl valinate hydrochloride can vary based on its stereoisomeric form.
The following table summarizes the reported melting point ranges for the D-enantiomer, L-
enantiomer, and the DL-racemic mixture.
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Reported Melting Point

Compound CAS Number .
(°C)
Ethyl D-valinate hydrochloride 73913-64-1 102 - 106[1]
120[2]
Ethyl L-valinate hydrochloride 17609-47-1 102 - 105[3][4][5]
DL-Valine ethyl ester
23358-42-1 94[6]

hydrochloride

Note: Variations in reported melting points can be attributed to differences in experimental
conditions, instrument calibration, and sample purity.

Experimental Protocol: Melting Point Determination

A standardized method for melting point determination is crucial for obtaining accurate and
reproducible results. The following protocol is based on the United States Pharmacopeia (USP)
General Chapter <741> "Melting Range or Temperature".[7][8][9]

Apparatus

e Melting Point Apparatus: An electrically heated metal block equipped with a thermometer and

a means for visual observation of the sample.[8]

e Capillary Tubes: Glass tubes with a length of approximately 10 cm, an internal diameter of
0.8 to 1.2 mm, and a wall thickness of 0.2 to 0.3 mm.[4][8]

o Thermometer: Calibrated with USP Melting Point Reference Standards.[8][9]

Sample Preparation

o Ensure the Ethyl D-valinate hydrochloride sample is a fine, dry powder. If necessary,

gently pulverize the crystals.[8]

 Introduce the sample into a capillary tube by tapping the open end into the powder.
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Compact the sample to a height of 2.5 to 3.5 mm at the bottom of the tube by tapping the
sealed end on a hard surface or by dropping it through a long glass tube.[8][10]

Procedure

Insert the prepared capillary tube into the melting point apparatus.

Heat the apparatus at a rate of approximately 3°C per minute until the temperature is about
5°C below the expected melting point.[4]

Reduce the heating rate to 1 = 0.5°C per minute.[8]

Record the temperature at which the substance is first observed to collapse against the side
of the tube as the beginning of the melting range.[8]

Record the temperature at which the sample becomes completely liquid as the end of the
melting range.[8]

For accurate results, perform the determination in triplicate and calculate the average.

The following diagram illustrates the general workflow for this experimental procedure.
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Caption: Workflow for Melting Point Determination.
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Safety and Handling

Ethyl D-valinate hydrochloride is generally considered non-hazardous.[3] However, standard
laboratory safety practices should always be observed.

o Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Inhalation: Avoid inhaling dust. Use in a well-ventilated area. If inhaled, move to fresh air.[11]

Skin Contact: Avoid contact with skin. In case of contact, wash with soap and water.[11]

Eye Contact: In case of contact, rinse thoroughly with plenty of water.[11]

Ingestion: If swallowed, drink water and consult a physician if feeling unwell.[3]

Storage: Store in a cool, dry place in a tightly sealed container.[11]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.

Conclusion

The melting point of Ethyl D-valinate hydrochloride is a key physicochemical property, with a
reported range generally between 102°C and 120°C. The observed value can be influenced by
the isomeric purity and the experimental methodology. Adherence to a standardized protocol,
such as the one outlined in USP <741>, is essential for achieving accurate and consistent
results, which are critical for the quality control and successful application of this compound in
research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

